Cas no 59020-90-5 (2-Furanmethanethiol formate)

• Product Name: 2-Furanmethanethiol formate
• CAS No: 59020-90-5
• MF: C₆H₆O₂S
• MW: 142.175640583038
• CID: 57357
• Update Time: 2026-05-14

2-Furanmethanethiol formate Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanethiol formate
• Furfuryl thioformate
• FURFURYL THIOFORMATE FEMA NO.3158
• S-(furan-2-ylmethyl) methanethioate
• S-Furfuryl ThioforMate

• MDL： MFCD00209507
• Inchi： 1S/C6H6O2S/c9-5-7-4-6-2-1-3-8-6/h1-3,5H,4H2
• InChI Key： GFAOAYJTEVHTLA-UHFFFAOYSA-N
• SMILES： C1=COC(=C1)CSC=O

Computed Properties

• Exact Mass: 142.00900
• Monoisotopic Mass: 142.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 1.196 g/mL at 25 °C(lit.)
• Boiling Point: 66 °C15 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.5444(lit.)
• PSA: 55.51000
• LogP: 2.30510
• FEMA: 3158

2-Furanmethanethiol formate Security Information

• Hazardous Material transportation number：UN 3334
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Furanmethanethiol formate

Introduction to CAS No. 59020-90-5: 2-Furanmethanethiol Formate

The compound with CAS No. 59020-90-5, commonly referred to as 2-Furanmethanethiol formate, is a unique organic compound that has garnered attention in various scientific and industrial applications. This compound is characterized by its structure, which combines a furan ring with a methanethiol group, making it a valuable molecule in the fields of organic synthesis, pharmaceuticals, and material science.

Recent studies have highlighted the potential of 2-Furanmethanethiol formate in the development of novel materials with enhanced electronic properties. Researchers have explored its ability to act as a building block for constructing advanced organic semiconductors, which are critical for next-generation electronic devices such as flexible displays and wearable electronics. The incorporation of the furan ring into the molecular structure provides unique π-conjugation properties, enabling improved charge transport characteristics.

In addition to its role in materials science, 2-Furanmethanethiol formate has shown promise in the pharmaceutical industry. Its thiol group is known to participate in various biochemical reactions, making it a potential candidate for drug design. Recent findings suggest that derivatives of this compound may exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of CAS No. 59020-90-5 involves a multi-step process that typically includes the reaction of furfural with thiol-containing reagents under specific conditions. The optimization of these reaction conditions has been a focus of recent research efforts, aiming to improve yield and purity while reducing production costs. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the efficiency of this process.

Beyond its direct applications, 2-Furanmethanethiol formate serves as an important intermediate in the synthesis of more complex molecules. Its versatility allows chemists to modify its structure by introducing various functional groups, thereby expanding its range of applications. For instance, the introduction of electron-withdrawing or electron-donating groups can significantly alter the electronic properties of the molecule, making it suitable for different purposes.

The environmental impact of synthesizing and using CAS No. 59020-90-5 has also been a topic of recent research. Scientists are investigating ways to minimize waste and reduce energy consumption during its production. Green chemistry principles are being integrated into the synthesis process, emphasizing the use of renewable resources and catalytic methods that minimize hazardous byproducts.

In conclusion, CAS No. 59020-90-5, or 2-Furanmethanethiol formate, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.